Methyl beta-D-arabinopyranoside
Overview
Description
“Methyl beta-D-arabinopyranoside” is a chemical compound with the molecular formula C6H12O5 . It appears as a white to almost white powder or crystal .
Molecular Structure Analysis
The molecular weight of “this compound” is 164.16 . The InChI code for this compound is 1S/C6H12O5/c1-10-6-5(9)4(8)3(7)2-11-6/h3-9H,2H2,1H3/t3-,4-,5+,6-/m1/s1 .
Physical And Chemical Properties Analysis
“this compound” is a solid at 20 degrees Celsius . Its melting point ranges from 171.0 to 175.0 degrees Celsius . The specific rotation [a]20/D is -235.0 to -245.0 degrees (C=7, H2O) .
Scientific Research Applications
Synthesis Applications
Methyl β-D-Arabinopyranoside has been utilized in various synthetic pathways. For instance, it was used in the synthesis of 4-amino-4-deoxy-L-arabinose, a compound found in the lipid A precursor IIA isolated from a Salmonella mutant. This synthesis involves a series of reactions including hydrolysis and reduction, demonstrating the versatility of Methyl β-D-Arabinopyranoside in complex organic syntheses (Naleway, Raetz, & Anderson, 1988).
Chemical Studies
In a study focusing on the crystal and molecular structure, Methyl β-L-Arabinopyranoside was analyzed to determine its geometric parameters and intramolecular hydrogen bonding. This research aids in understanding the detailed molecular structure of this compound (Il'in, Reshetnyak, & Evtushenko, 1985).
Kinetic Studies
Methyl β-D-Arabinopyranoside was also a subject in the study of molecular relaxation properties of monosaccharides in aqueous solutions. Using ultrasonic spectrometry, the relaxation characteristics of this compound were observed, contributing to the understanding of molecular dynamics in solution (Behrends et al., 1997).
Methylation Studies
Partial methylation studies of Methyl β-L-Arabinopyranoside were conducted to understand the kinetics and product composition of this reaction. Such studies provide insights into the reactivity of hydroxyl groups in carbohydrates (Evtushenko & Ovodov, 1973).
Spectroscopic Studies
In research on the interactions of calcium chloride/potassium chloride with pyranosides, Methyl β-L-Arabinopyranoside's (13)C NMR spectra were recorded. This study provides valuable information about the stereochemistry of the molecule and structural properties of the ions (Zhuo et al., 2008).
Safety and Hazards
When handling “Methyl beta-D-arabinopyranoside”, it’s important to avoid contact with skin and eyes, and avoid breathing in dust, gas, or vapors . Use personal protective equipment and ensure adequate ventilation . In case of accidental release, sweep up and shovel into suitable containers for disposal .
Biochemical Analysis
Biochemical Properties
Methyl beta-D-arabinopyranoside interacts with key enzymes in biochemical reactions. For instance, it has been found to interact with nucleoside hydrolase (NH), a key enzyme in the purine salvage pathway .
Cellular Effects
Similar compounds have been found to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of this compound involves interactions with biomolecules. For example, its interaction with nucleoside hydrolase is due to cation-pi-stacking interactions .
Metabolic Pathways
This compound is involved in the purine salvage pathway, interacting with the enzyme nucleoside hydrolase .
properties
IUPAC Name |
(2R,3S,4R,5R)-2-methoxyoxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O5/c1-10-6-5(9)4(8)3(7)2-11-6/h3-9H,2H2,1H3/t3-,4-,5+,6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBDGHWFPLXXWRD-ARQDHWQXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1C(C(C(CO1)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@H]1[C@H]([C@@H]([C@@H](CO1)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401308598 |
Source
|
| Record name | Methyl β-D-arabinopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401308598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5328-63-2 |
Source
|
| Record name | Methyl β-D-arabinopyranoside | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5328-63-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl β-D-arabinopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401308598 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl β-D-arabinopyranoside | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.832 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Does Methyl β-D-arabinopyranoside exhibit any unique behavior in aqueous solutions compared to similar carbohydrates?
A1: Unlike some monosaccharides like D-glucose, Methyl β-D-arabinopyranoside does not show any ultrasonic relaxation processes in pure water within the 0.2-2000 MHz frequency range. [] This suggests that the molecule does not undergo significant conformational changes or rotational isomerization on the nanosecond timescale in a purely aqueous environment. []
Q2: How does the presence of calcium ions affect Methyl β-D-arabinopyranoside in solution?
A2: Interestingly, the addition of calcium ions (Ca²⁺) to an aqueous solution of Methyl β-D-arabinopyranoside leads to the emergence of an ultrasonic relaxation process. [] This process, observed between 50 and 200 MHz, indicates the formation of a complex between the calcium ion and the carbohydrate molecule. [] This complex formation occurs on a timescale of approximately 3-4 nanoseconds. []
Q3: What is the likely nature of the interaction between Methyl β-D-arabinopyranoside and calcium ions?
A3: The observed ultrasonic relaxation is consistent with a multi-step process similar to the Eigen-Winkler mechanism. [] This suggests that the interaction likely involves the initial formation of a monodentate complex between the calcium ion and specific hydroxyl groups on the Methyl β-D-arabinopyranoside molecule. []
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